Cas no 2248347-83-1 (3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid)

• Product Name: 3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid
• CAS No: 2248347-83-1
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 5753612
• PubChem ID: 76547870
• Update Time: 2025-05-25

3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid
• 2248347-83-1
• EN300-6505943
• 2-Cyclohexyl-3-[(2-methylpropan-2-yl)oxy]-3-oxopropanoic acid
• 3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid

• Inchi： 1S/C13H22O4/c1-13(2,3)17-12(16)10(11(14)15)9-7-5-4-6-8-9/h9-10H,4-8H2,1-3H3,(H,14,15)
• InChI Key： ISKWQHNZWNFWBT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C(=O)O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid

Comprehensive Overview of 3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid (CAS No. 2248347-83-1)

3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid (CAS No. 2248347-83-1) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its tert-butoxy and cyclohexyl functional groups, is widely utilized as an intermediate in the synthesis of complex molecules. Its unique structure makes it valuable for developing novel therapeutic agents, particularly in the fields of drug discovery and medicinal chemistry. Researchers are increasingly interested in this compound due to its potential role in addressing antibiotic resistance and chronic diseases, which are among the most pressing global health challenges today.

The chemical properties of 3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid (CAS No. 2248347-83-1) include a molecular weight of 242.3 g/mol and a boiling point that varies depending on the solvent system. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various synthetic protocols. The compound’s stability under standard laboratory conditions ensures its reliability in multi-step reactions, a feature highly sought after in organic synthesis. Recent studies have explored its use in green chemistry initiatives, aligning with the growing demand for sustainable chemical processes.

In the context of pharmaceutical applications, 3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid (CAS No. 2248347-83-1) has been investigated for its role in peptide coupling and prodrug design. These applications are critical for improving drug bioavailability and targeted delivery, topics that dominate current biomedical research. The compound’s ability to act as a protecting group for carboxylic acids further enhances its utility in multi-functional molecule synthesis. With the rise of personalized medicine, such intermediates are gaining traction for their versatility in tailoring treatments to individual patient needs.

The synthesis of 3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid (CAS No. 2248347-83-1) typically involves esterification and oxidation reactions, which are well-documented in synthetic organic chemistry literature. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the industry’s shift toward high-efficiency methodologies. These innovations are particularly relevant to industrial-scale manufacturing, where reducing reaction time and waste generation are top priorities.

From a market perspective, the demand for 3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid (CAS No. 2248347-83-1) is driven by its applications in API (Active Pharmaceutical Ingredient) development. The compound’s compatibility with high-throughput screening platforms makes it a valuable asset for pharmaceutical companies and research institutions. As the global focus on rare diseases and orphan drugs intensifies, intermediates like this are expected to play a pivotal role in accelerating therapeutic innovation.

In summary, 3-(Tert-butoxy)-2-cyclohexyl-3-oxopropanoic acid (CAS No. 2248347-83-1) is a versatile and high-value compound with broad applications in pharmaceutical research and chemical synthesis. Its relevance to contemporary topics such as sustainable chemistry, drug delivery optimization, and precision medicine underscores its importance in modern science. As research continues to uncover new uses for this compound, its role in advancing scientific discovery and industrial applications is set to expand further.